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Compound of Interest

Compound Name: Avibactam, (+)-

Cat. No.: B1249370

Essential Safety and Handling Guide for Avibactam

This document provides crucial safety and logistical information for laboratory personnel
handling Avibactam. The following procedures and data are intended to ensure the safe
handling, storage, and disposal of this compound, minimizing risks and ensuring a secure
research environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Avibactam is classified as a hazardous chemical that may cause allergic skin reactions,
respiratory sensitization, skin irritation, and serious eye irritation.[1][2][3] Therefore, adherence
to strict safety protocols and the use of appropriate personal protective equipment are
mandatory.

Summary of Hazards:
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Hazard Type

Description

Citations

Respiratory Sensitization

May cause allergy or asthma
symptoms or breathing

difficulties if inhaled.

[1]

Skin Sensitization

May cause an allergic skin

reaction.

[1]

Skin Irritation

Causes skin irritation.

[2](3]

Eye Irritation

Causes serious eye irritation.

[2](3]

Respiratory Tract Irritation

May cause respiratory irritation

upon single exposure.

[2](3]

Acute Oral Toxicity

Harmful if swallowed.

[3]

Recommended Personal Protective Equipment:
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Protection Type

Equipment

Rationale & Best
Practices

Citations

Eye Protection

Safety glasses with

side-shields or

To prevent eye
contact with

Avibactam dust or

[1]3]

Hand Protection

goggles. ]
solutions.
To prevent skin
] contact and
Chemical

impermeable gloves
(e.g., nitrile, vinyl, or

latex).

sensitization. Gloves

should be inspected

before use and should

extend over gown

cuffs.

[3]141[5]

Skin and Body
Protection

Laboratory coat or
impervious protective
clothing.

To protect skin from

accidental exposure.

[1]3]

Respiratory Protection

Use a full-face

respirator if exposure

limits are exceeded or

if experiencing

respiratory symptoms.

In case of inadequate
ventilation or dust
formation, wear
suitable respiratory

protection.

To prevent inhalation

of dust, which can
cause respiratory

sensitization.

[11(31[4]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical to maintaining a safe laboratory

environment.

Handling and Storage
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Avibactam should be handled in a well-ventilated area to minimize dust and aerosol formation.

[4][6] Engineering controls such as process enclosures or local exhaust ventilation should be

used to maintain airborne levels as low as reasonably achievable.[1]

Storage Conditions:

Parameter Recommendation Citations
Store at 25°C (77°F);
excursions permitted between

Temperature 15°C and 30°C (59°F and 41071
86°F). Store in a dry, cool, and
well-ventilated place.

Container Keep container tightly closed. [41[6]

] Protect from light. Store in
Light [7]

carton until time of use.

Incompatibilities

Strong acids/alkalis, strong

oxidizing/reducing agents.

[3]

First Aid Procedures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Measures Citations

Remove to fresh air and
monitor breathing. If breathing
) is difficult, give oxygen. If
Inhalation ) i o [1][3]18]
breathing stops, give artificial
respiration. Seek immediate

medical attention.

Immediately wash skin with
copious amounts of soap and

Skin Contact water for at least 15 minutes. [1][4]
Remove contaminated clothing

and shoes. Consult a doctor.

Flush with copious amounts of
water for at least 15 minutes,
separating eyelids with fingers.
Eye Contact ] [11[31[8]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
ive anything by mouth to an
Ingestion gIve anying oy [1J(3114]
unconscious person. Call a
physician or Poison Control

Center immediately.

Disposal Plan

Avibactam and its containers must be disposed of as chemical waste in accordance with all
applicable local, regional, national, and international regulations.[1][9] Do not discharge into
sewer systems or contaminate water, foodstuffs, feed, or seed.[4] Stock antibiotic solutions are
considered hazardous chemical waste and should be collected in an approved container for
chemical waste.[10]

Experimental Protocols & Workflows

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://file.medchemexpress.com/batch_PDF/HY-14879A/Avibactam-sodium-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/avibactam-msds.html
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://www.chemicalbook.com/msds/Avibactam-INT-1.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://file.medchemexpress.com/batch_PDF/HY-14879A/Avibactam-sodium-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/avibactam-msds.html
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://file.medchemexpress.com/batch_PDF/HY-14879A/Avibactam-sodium-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/Avibactam-INT-1.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Avycaz-EN-AGHS-20180929194719.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Enmetazobactam.pdf
https://www.chemicalbook.com/msds/Avibactam-INT-1.pdf
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure for Handling Avibactam

The following diagram outlines the standard workflow for handling Avibactam from receipt to
disposal, ensuring safety at each step.
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Standard Operating Procedure for Avibactam Handling

Receiving and Storage

Receive Shipment

\

Inspect Container for Damage

\

Store in a Cool, Dry, Well-Ventilated Area
(15-30°C, Protected from Light)

Handlin%and Use

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

\

Weigh/Handle in Ventilated Enclosure

\

Prepare Solution (if applicable)

\

Conduct Experiment

Decontaminati%n and Disposal

Decontaminate Work Surfaces

\

Dispose of Waste in Labeled Chemical Waste Container

Doff PPE

\

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Avibactam.
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Avibactam Spill Response Protocol

In the event of a spill, follow this structured response plan to mitigate exposure and ensure
proper cleanup.
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Avibactam Spill Response Workflow

Immediate Response

Evacuate Immediate Area

Y

Alert Supervisor and Safety Officer

Cleanup and E%contamination

Don Appropriate PPE
(Gloves, Gown, Eye/Face Protection, Respirator)

Y

Cover Powder Spill with Plastic Sheet to Minimize Dust

Y

Mechanically Collect Spilled Material
(Use spark-proof tools if applicable)

Y

Place in a Labeled, Sealed Container for Disposal

Y

Clean Contaminated Surface Thoroughly

Post—%eanup

Dispose of Waste as Hazardous Chemical Waste

Doff PPE

Y

Wash Hands and Exposed Skin

Y

Complete Spill Report

Click to download full resolution via product page

Caption: Step-by-step spill response for Avibactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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